Cas no 1600395-88-7 (5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1600395-88-7
• MF: C₇H₈F₃N₃O₃
• MW: 239.151931762695
• CID: 5564444
• PubChem ID: 102643259
• Update Time: 2025-07-21

5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1600395-88-7
• 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592677

• Inchi： 1S/C7H8F3N3O3/c1-16-2-4-5(6(14)15)11-12-13(4)3-7(8,9)10/h2-3H2,1H3,(H,14,15)
• InChI Key： MJQPZUAQTJLOCJ-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(=O)O)N=N1)COC)(F)F

Computed Properties

• Exact Mass: 239.05177561g/mol
• Monoisotopic Mass: 239.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1600395-88-7)

5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1600395-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of functional groups in its molecular framework, including a methoxymethyl substituent and a 2,2,2-trifluoroethyl side chain, makes it a versatile intermediate for the synthesis of various pharmacologically relevant molecules.

The 1H-1,2,3-triazole core of this compound is a key feature that contributes to its potential applications in drug development. Triazoles are well-documented for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the trifluoroethyl group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets. This modification is particularly valuable in medicinal chemistry, where fluorine atoms are frequently employed to improve drug efficacy and pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid. These improvements have opened new avenues for exploring its utility in the development of novel therapeutic agents. For instance, the compound has been investigated as a precursor in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. Such enzymes play a crucial role in conditions like rheumatoid arthritis and inflammatory bowel disease.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid functionality at the 4-position of the triazole ring provides a reactive site for further derivatization via esterification or amidation reactions. This flexibility allows chemists to tailor the properties of the final product to specific therapeutic needs. For example, researchers have explored its use in creating protease inhibitors that could be effective against viral infections by targeting proteases essential for viral replication.

The fluorinated triazole derivatives have shown promise in preclinical studies due to their improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This has led to investigations into its potential as an antifungal agent, where fluoro-substituted triazoles have demonstrated enhanced activity against resistant strains of fungi.

In addition to its pharmaceutical applications, 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid has found utility in materials science. Its unique structure makes it a candidate for developing advanced polymers with specialized properties. For instance, incorporation into polymer backbones can result in materials with improved thermal stability and mechanical strength. These characteristics are particularly valuable in high-performance coatings and adhesives used in aerospace and automotive industries.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to enhance yield and purity while minimizing byproduct formation. Transition metal catalysts, such as palladium and copper complexes, have been particularly effective in facilitating key transformations like cross-coupling reactions that form the triazole ring.

As research continues to uncover new biological activities associated with triazole derivatives, compounds like 5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid are expected to play an increasingly important role in drug discovery pipelines. Collaborative efforts between synthetic chemists and biologists are essential to fully realize their potential as therapeutic agents. By leveraging cutting-edge synthetic methodologies and computational tools for molecular design,fluorinated triazole derivatives continue to advance our understanding of disease mechanisms and provide new strategies for intervention.

The future prospects for this compound are promising as new synthetic routes are developed and more biological data becomes available. Its versatility as an intermediate allows for rapid exploration of diverse chemical spaces，ensuring that it remains a valuable asset in both academic research and industrial applications。With ongoing studies focusing on optimizing its pharmacological properties，it is likely that 5-(methoxymethyl)-1-(2，２，２-trifluoroethyl)-１H-１，２，３-triazole-4-carboxylic acid will continue to be at forefront of innovation across multiple scientific disciplines。